Cas no 54022-97-8 (5-(3-Fluoro-phenyl)-furan-2-carboxylic Acid)

5-(3-Fluoro-phenyl)-furan-2-carboxylic acid is a fluorinated furan carboxylic acid derivative with applications in pharmaceutical and agrochemical research. Its key structural features include a furan ring substituted with a carboxylic acid group and a 3-fluorophenyl moiety, enhancing its potential as a versatile intermediate in organic synthesis. The fluorine substituent improves metabolic stability and binding affinity in bioactive molecules, making it valuable for drug discovery. This compound exhibits favorable reactivity in cross-coupling and functionalization reactions, enabling precise modifications. Its high purity and well-defined structure ensure reproducibility in research applications. Suitable for use in medicinal chemistry, it serves as a building block for developing novel therapeutic agents.
5-(3-Fluoro-phenyl)-furan-2-carboxylic Acid structure
54022-97-8 structure
Product Name:5-(3-Fluoro-phenyl)-furan-2-carboxylic Acid
CAS No:54022-97-8
MF:C11H7FO3
MW:206.169886827469
MDL:MFCD04039229
CID:939479
PubChem ID:2782695
Update Time:2025-10-16

5-(3-Fluoro-phenyl)-furan-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • 5-(3-Fluorophenyl)furan-2-carboxylic acid
    • 5-(3-Fluorophenyl)-2-furoic acid
    • 5-(3-fluoro-phenyl)-furan-2-carboxylic acid
    • 5-(3-Fluorphenyl)-2-carboxy-furan
    • 5-(3-Fluorphenyl)-2-furancarbonsaeure
    • 5-m-Fluorphenyl-2-furoinsaeure
    • A829912
    • PS-6399
    • F72191
    • Z385050410
    • SB61212
    • MFCD04039229
    • DB-052458
    • SCHEMBL3050183
    • CS-0253944
    • EN300-1131868
    • AKOS004119255
    • 54022-97-8
    • DTXSID90382221
    • 5-(3-Fluoro-phenyl)-furan-2-carboxylic Acid
    • MDL： MFCD04039229
    • Inchi： 1S/C11H7FO3/c12-8-3-1-2-7(6-8)9-4-5-10(15-9)11(13)14/h1-6H,(H,13,14)
    • InChI Key： ZFRKHCKKEAQDIB-UHFFFAOYSA-N
    • SMILES： FC1=CC=CC(=C1)C1=CC=C(C(=O)O)O1

Computed Properties

  • Exact Mass: 206.03800
  • Monoisotopic Mass: 206.038
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 50.4Ų

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Melting Point: Not available
  • Boiling Point: 368.7±32.0 °C at 760 mmHg
  • Flash Point: 176.8±25.1 °C
  • Refractive Index: 1.562
  • PSA: 50.44000
  • LogP: 2.78390
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

5-(3-Fluoro-phenyl)-furan-2-carboxylic Acid Security Information

5-(3-Fluoro-phenyl)-furan-2-carboxylic Acid Customs Data

  • HS CODE：2932190090
  • Customs Data：

    China Customs Code:

    2932190090

    Overview:

    2932190090 Other structurally non fused furan ring compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932190090 other compounds containing an unfused furan ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

5-(3-Fluoro-phenyl)-furan-2-carboxylic Acid Pricemore >>

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abcr
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